Cas no 1367985-26-9 (2-(5-methyl-1,2,4-thiadiazol-3-yl)acetic acid)

• Product Name: 2-(5-methyl-1,2,4-thiadiazol-3-yl)acetic acid
• CAS No: 1367985-26-9
• MF: C₅H₆N₂O₂S
• MW: 158.178339481354
• MDL: MFCD22069342
• CID: 5179429
• Update Time: 2025-06-30

2-(5-methyl-1,2,4-thiadiazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole-3-acetic acid, 5-methyl-
• 2-(5-methyl-1,2,4-thiadiazol-3-yl)acetic acid

• MDL： MFCD22069342
• Inchi： 1S/C5H6N2O2S/c1-3-6-4(7-10-3)2-5(8)9/h2H2,1H3,(H,8,9)
• InChI Key： HLUOWZVVIRLAQL-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(CC(O)=O)=N1

Additional information on 2-(5-methyl-1,2,4-thiadiazol-3-yl)acetic acid

Introduction to 2-(5-methyl-1,2,4-thiadiazol-3-yl)acetic acid (CAS No. 1367985-26-9)

2-(5-methyl-1,2,4-thiadiazol-3-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1367985-26-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the thiadiazole class, a structural motif known for its broad spectrum of biological activities. The presence of a carboxylic acid functional group at one end of its molecular structure enhances its potential utility in various chemical and biological applications.

The molecular structure of 2-(5-methyl-1,2,4-thiadiazol-3-yl)acetic acid consists of a thiadiazole ring system substituted with a methyl group at the 5-position and an acetic acid moiety at the 3-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for designing novel bioactive compounds. The thiadiazole core is particularly recognized for its role in medicinal chemistry due to its ability to interact with various biological targets, including enzymes and receptors.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from thiadiazole derivatives. The compound 2-(5-methyl-1,2,4-thiadiazol-3-yl)acetic acid has been explored as a potential lead compound in several pharmacological studies. Its structural features suggest that it may exhibit properties such as anti-inflammatory, antimicrobial, and anticancer activities. These potential applications are driven by the known biological effects of thiadiazole compounds, which have been extensively studied for their therapeutic benefits.

One of the most compelling aspects of 2-(5-methyl-1,2,4-thiadiazol-3-yl)acetic acid is its versatility in chemical modifications. The carboxylic acid group provides a handle for further functionalization, allowing researchers to attach various substituents and explore new derivatives with enhanced biological activity. This flexibility has made it a popular choice for medicinal chemists seeking to develop novel drugs targeting complex diseases.

The synthesis of 2-(5-methyl-1,2,4-thiadiazol-3-yl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the thiadiazole ring system, followed by functionalization at the 3-position with an acetic acid moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In terms of biological activity, preliminary studies on 2-(5-methyl-1,2,4-thiadiazol-3-yl)acetic acid have shown promising results in vitro. The compound has demonstrated inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. Additionally, its interaction with microbial cell walls has been investigated, suggesting potential antimicrobial properties. These findings are particularly relevant given the increasing prevalence of drug-resistant pathogens and the need for new antimicrobial agents.

The pharmacokinetic properties of 2-(5-methyl-1,2,4-thiadiazol-3-yl)acetic acid are also under investigation to assess its suitability for therapeutic use. Studies have focused on its solubility, stability, and metabolic pathways to understand how it behaves within the body. These pharmacokinetic evaluations are essential for optimizing drug delivery systems and ensuring that the compound reaches its target sites effectively.

The role of computational chemistry in studying 2-(5-methyl-1,2,4-thiadiazol-3-yl)acetic acid cannot be overstated. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanism-of-action, guiding experimental design and accelerating the drug discovery process.

In conclusion, 2-(5-methyl-1,2,4-thiadiazol-3-yl)acetic acid (CAS No. 1367985-26-9) represents a promising candidate for further development in pharmaceutical research. Its unique molecular structure and demonstrated biological activity make it a valuable scaffold for designing new therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a significant role in addressing unmet medical needs.